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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 2-Propoxyethanol, a versatile

glycol ether utilized across various scientific and industrial sectors. This document consolidates

its chemical identity, physical and chemical properties, and provides a procedural framework for

its application in a laboratory setting.

Chemical Identity: Synonyms and Alternative Names
2-Propoxyethanol is known by a multitude of synonyms and trade names across different

regions and suppliers. For clarity and comprehensive literature searching, a compilation of

these names is essential.
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Type Name Citation

IUPAC Name 2-propoxyethanol [1]

CAS Number 2807-30-9 [1]

Synonyms Ethanol, 2-propoxy- [1]

Ethylene glycol monopropyl

ether
[1]

Propyl cellosolve [1]

Propyl glycol [1]

n-Propoxyethanol [1]

Ektasolve EP [1]

n-Propyl Oxitol glycol [1]

Monopropyl ether of ethylene

glycol
[1]

Ethylene glycol propyl ether [1]

2-(Propyloxy)ethanol [1]

Ethylene glycol mono-n-propyl

ether
[1]

3-Oxa-1-hexanol [2]

EP Solvent [3]

Trade Names Eastman EP [1]

Quantitative Data Summary
A summary of the key physical and chemical properties of 2-Propoxyethanol is presented

below. These parameters are critical for its handling, application in experimental setups, and for

computational modeling.
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Property Value Citation

Molecular Formula C5H12O2 [2]

Molecular Weight 104.15 g/mol [4]

Appearance Clear, colorless liquid [1]

Odor Mild, pleasant ether-like [5]

Boiling Point 150-153 °C [6]

Melting Point -75 °C [6]

Flash Point 51.7 °C (125 °F) [7]

Density 0.913 g/mL at 25 °C [6]

Vapor Pressure 1.3 mmHg at 20 °C [6]

Water Solubility Miscible [1]

Refractive Index 1.412 at 25 °C [1]

Experimental Protocols and Applications
While specific, detailed experimental protocols for 2-propoxyethanol in drug development are

not extensively published, its primary role is as a versatile solvent.[5] It is utilized in

formulations for coatings, cleaning agents, and as a solvent for a wide range of substances

including resins and dyes.[3] Its moderate evaporation rate is advantageous in processes

requiring controlled drying times.[3]

A general experimental protocol for the synthesis of 2-propoxyethanol involves the reaction of

ethylene oxide with n-propanol.[1] Another described method is the reaction of synthesis gas

(CO+H2) in the presence of a Ruthenium catalyst.[1] A more detailed production example

involves combining ethylene glycol and 2-ethyl-1,3-dioxolane in an autoclave with a 5%

Palladium on carbon catalyst, followed by heating and pressurizing with hydrogen gas.[8]

In a research context, 2-propoxyethanol would typically be used as a vehicle for compound

administration or as a solvent in analytical techniques. Due to its chemical properties, it can

dissolve a variety of both polar and non-polar compounds.
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Biological Interaction and Signaling Pathways
A comprehensive search of available scientific literature did not reveal any specific signaling

pathways that are directly modulated by 2-propoxyethanol. Its biological effects are primarily

associated with its properties as a solvent and its metabolism. The primary metabolite of 2-
propoxyethanol is 2-propoxyacetic acid (PAA).[9] Toxicological studies indicate that at high

concentrations, it can cause hemolysis, with human erythrocytes being less sensitive than

those of rats.[9][10] The critical health effects for risk assessment are considered to be acute

dermal toxicity and eye irritation.[9] Given the lack of evidence for direct interaction with specific

signaling cascades, its role in biological experiments is predominantly that of an excipient or

solvent.

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for utilizing 2-propoxyethanol as a

solvent in a typical laboratory experiment, such as in-vitro compound screening.

Preparation

Experimentation Analysis Conclusion

Start: Define Experimental Goals Compound of Interest Prepare Stock Solution

2-Propoxyethanol (Solvent)
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Click to download full resolution via product page

Caption: A generalized experimental workflow using 2-propoxyethanol as a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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